(E)-4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)phenol

• IUPAC Name: 4-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenol
• InChI: InChI=1S/C14H19BO3/c1-13(2)14(3,4)18-15(17-13)10-9-11-5-7-12(16)8-6-11/h5-10,16H,1-4H3/b10-9+
• InChI Key: DMDJHWXECJJTCD-MDZDMXLPSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C=CC2=CC=C(C=C2)O
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)/C=C/C2=CC=C(C=C2)O
• Molecular Formula: C14H19BO3
• Molecular Weight: 246.11 g/mol
• CAS RN: 933986-82-4

Description

The compound contains a phenol group, which is an aromatic ring (benzene) with a hydroxyl group (-OH) attached. It also contains a vinyl group (ethene), which is a carbon-carbon double bond, and a tetramethyl-1,3,2-dioxaborolan-2-yl group, which is a boron atom surrounded by two oxygen atoms and a carbon ring. The (E) in the name indicates the geometry around the carbon-carbon double bond.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of conjugated systems due to the carbon-carbon double bond and the aromatic ring. This could give the compound unique optical and electronic properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with phenol groups can undergo reactions such as E1 and E2 elimination, nucleophilic substitution, and electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the phenol group could make the compound somewhat acidic.

Scientific Research Applications

Photocatalysis for Organic Transformations

• Specific Example : TPA-MP-1, a triphenylamine-functionalized OMP, serves as an optimized heterogeneous photocatalyst. It facilitates visible-light-driven cross coupling of glycine derivatives with indoles and the synthesis of 2-substituted benzothiazoles using oxygen from air as a green oxidant. .

Biological Applications

• .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used in a pharmaceutical context, it would depend on the biological target of the compound.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. Material Safety Data Sheets (MSDS) should be consulted when available.

Future Directions

The future directions for this compound would depend on its potential applications. For example, if it shows promise in a pharmaceutical context, future research could involve further drug development processes.